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Compound of Interest

Compound Name: Dowex 50

Cat. No.: B083139 Get Quote

Dowex 50W-X8 is a high-performance, strongly acidic cation exchange resin extensively

utilized across research, pharmaceutical development, and industrial processes.[1][2] Its

reliability and versatility make it an essential tool for purification, separation, and catalysis. This

guide provides an in-depth overview of its technical specifications, mechanism of action, and

key experimental protocols for scientific professionals.

Core Properties and Specifications
Dowex 50W-X8 is composed of a polystyrene matrix cross-linked with 8% divinylbenzene,

providing a balance of porosity, mechanical strength, and chemical stability.[3] The functional

groups are sulfonic acid (-SO₃H), which impart strong acidic properties and a high affinity for

cations across a wide pH range.[1] The resin is typically supplied as moist, spherical beads in

various mesh sizes to suit different flow and resolution requirements.[1][4]

Quantitative Data Summary
The key physical and chemical properties of Dowex 50W-X8 are summarized in the table

below for easy reference and comparison.
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Property Value / Description Citations

Matrix
Gel-type Styrene

Divinylbenzene Copolymer
[5]

Cross-linkage 8% Divinylbenzene [3][5]

Functional Group Sulfonic Acid (-SO₃H) [4][5]

Ionic Form (as shipped) Hydrogen (H⁺) [3]

Exchange Capacity
~1.7 meq/mL or eq/L (wetted

bed volume)
[4]

Moisture Content 50-58% [5]

Particle Size Range
Available in 16-50, 50-100,

100-200, 200-400 mesh
[4][5][6]

Operating Temperature
~120°C (250°F) suggested

maximum
[7]

pH Stability
Effective across the full pH

range (0-14)
[1]

Solubility Insoluble in water [8]

Appearance
Pale cream to beige/brown

beads or moist spheres
[4][8]

Mechanism of Action: Cation Exchange
The fundamental principle behind Dowex 50W-X8 is a reversible chemical reaction where

cations in a liquid phase are exchanged for cations of like charge on the resin's sulfonic acid

functional groups.[1][9] When the resin is in its hydrogen (H⁺) form, it will readily release a

proton (H⁺) in exchange for another cation (e.g., Na⁺, Ca²⁺, or cationic organic molecules) from

the surrounding solution, effectively binding the target cation to the resin.
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Start:
As-Shipped Resin

1. Hydration
Soak in deionized water for

several hours to fully swell beads.

2. Washing
Wash with deionized water

to remove fines and impurities.

3. Acid Activation
Treat with ~1 M HCl or H₂SO₄

for a few hours.

4. Rinsing
Rinse thoroughly with deionized water

until the effluent is neutral (pH ~7).

End:
Activated H⁺ Form Resin
(Store in deionized water)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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